Cas no 1241725-84-7 (4,5,6,7-Tetrahydrothiazolo5,4-cpyridine Hydrochloride)

• Product Name: 4,5,6,7-Tetrahydrothiazolo5,4-cpyridine Hydrochloride
• CAS No: 1241725-84-7
• MF: C₆H₉ClN₂S
• MW: 176.667058706284
• MDL: MFCD08726044
• CID: 1026789
• Update Time: 2025-08-02

4,5,6,7-Tetrahydrothiazolo5,4-cpyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine hydrochloride
• 4,5,6,7-Tetrahydrothiazolo-[5,4-c]pyridine hydrochloride
• AK-64088
• ANW-54359
• CTK8B6792
• KB-239430
• MolPort-020-014-113
• 4,5,6,7-Tetrahydrothiazolo5,4-cpyridine Hydrochloride

• MDL： MFCD08726044
• Inchi： 1S/C6H8N2S.ClH/c1-2-7-3-6-5(1)8-4-9-6;/h4,7H,1-3H2;1H
• InChI Key： KHTQBEIQKYEJEI-UHFFFAOYSA-N
• SMILES： Cl.S1C=NC2=C1CNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

4,5,6,7-Tetrahydrothiazolo5,4-cpyridine Hydrochloride Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4,5,6,7-Tetrahydrothiazolo5,4-cpyridine Hydrochloride

Introduction to 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine Hydrochloride (CAS No. 1241725-84-7)

4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine Hydrochloride, identified by its CAS number 1241725-84-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolo[5,4-c]pyridine class, a structural motif known for its broad biological activity and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug development.

The thiazolo[5,4-c]pyridine scaffold is a fused ring system consisting of a thiazole ring connected to a pyridine ring. This structural feature imparts unique electronic and steric properties to the molecule, which can be exploited for modulating biological targets. In recent years, derivatives of this class have been extensively studied for their pharmacological effects, particularly in the context of central nervous system (CNS) disorders, anti-inflammatory agents, and anticancer therapies.

One of the most compelling aspects of 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine Hydrochloride is its versatility as a building block in medicinal chemistry. The presence of both nitrogen and sulfur atoms in the heterocyclic system allows for diverse functionalization strategies, enabling the synthesis of structurally diverse analogs with tailored biological activities. Researchers have leveraged this flexibility to develop compounds with potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Recent studies have highlighted the pharmacological profile of 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine Hydrochloride and its derivatives. For instance, a series of thiazolo[5,4-c]pyridine-based compounds have been shown to exhibit inhibitory effects on enzymes involved in neuroinflammation and oxidative stress pathways. These findings are particularly relevant given the growing understanding of the role of inflammation and oxidative damage in neurodegenerative diseases. The hydrochloride salt form of this compound has been found to enhance bioavailability and improve pharmacokinetic properties when used in preclinical models.

The synthesis of 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine Hydrochloride typically involves multi-step organic reactions starting from readily available precursors. The process often includes cyclization reactions to form the thiazole ring system followed by functional group transformations to introduce the pyridine moiety. The final step involves salt formation with hydrochloric acid to improve solubility and stability. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine Hydrochloride exhibits promising effects on several biological targets. Notably, it has shown inhibitory activity against certain kinases implicated in cancer progression. Additionally, its ability to modulate ion channels has been explored for potential applications in treating cardiovascular diseases. These findings underscore the compound's potential as a lead molecule for further drug discovery efforts.

The pharmaceutical industry has taken note of these findings and is actively investigating 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine Hydrochloride as a candidate for developing novel therapeutics. Collaborative efforts between academic researchers and pharmaceutical companies are underway to optimize its pharmacological properties and explore new therapeutic indications. The compound's unique structural features make it an attractive starting point for designing molecules with improved efficacy and reduced side effects.

From a chemical biology perspective, 4 , 5 , 6 , 7 - Tetrahydroth i azo lo [ 5 , 4 - c ] p y rid ine Hy dr och l o r ide ( C A S N o . 1 2 4 1 7 2 5 - 8 4 - 7 ) plays a crucial role in understanding molecular mechanisms underlying various diseases. Its derivatives have been used as tools to study enzyme inhibition and receptor binding interactions at the molecular level. This has provided valuable insights into disease pathogenesis and has paved the way for rational drug design strategies.

The regulatory landscape for compounds like 4 , 5 , 6 , 7 - Tetrahydroth i azo lo [ 5 , 4 - c ] p y rid ine Hy dr och l o r ide ( C A S N o . 1 2 4 1 7 2 5 - p>